Cas no 1384424-54-7 ((1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 1384424-54-7
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• MDL: MFCD22196369
• CID: 5159958
• PubChem ID: 71755417
• Update Time: 2026-03-04

(1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S,7r)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid
• (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid

• MDL： MFCD22196369
• Inchi： 1S/C9H12O3S/c10-8-6-1-5(9(11)12)2-7(8)4-13-3-6/h5-7H,1-4H2,(H,11,12)/t5-,6-,7+
• InChI Key： BIABQGBXOGNDRV-POBXSPIYSA-N
• SMILES： [C@]12([H])C(=O)[C@]([H])(C[C@@H](C(O)=O)C1)CSC2

Additional information on (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid

Introduction to (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No. 1384424-54-7)

(1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No. 1384424-54-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic compounds and is characterized by its 9-oxo and 3-thia functionalities, which contribute to its chemical stability and reactivity.

The (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid molecule is a chiral compound, meaning it exists in two enantiomeric forms. The specific enantiomer denoted by the (1R,5S) configuration has been the focus of recent studies due to its potential therapeutic applications. The chirality of this compound is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological properties.

In terms of its chemical structure, the (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid features a bicyclo[3.3.1]nonane core, which provides a rigid framework that can influence the compound's conformational flexibility and binding interactions with biological targets. The presence of the 9-oxo group introduces a carbonyl functionality that can participate in various chemical reactions, such as nucleophilic addition and hydrogen bonding. Additionally, the 7-carboxylic acid moiety provides a functional group that can be readily modified through esterification or amidation reactions, making it a versatile starting material for drug design.

Recent research has highlighted the potential of (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid has been investigated for its antimicrobial activity against a range of bacterial and fungal pathogens. In vitro studies have demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This broad-spectrum antimicrobial activity suggests that it could be developed into novel antibiotics or antifungal agents to address the growing problem of drug-resistant infections.

In addition to its direct biological activities, (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid has also been explored as a lead compound for drug discovery efforts. Its unique structural features make it an attractive scaffold for the development of new therapeutic agents with improved pharmacokinetic properties and reduced side effects. For example, researchers have synthesized various derivatives of this compound by modifying the carboxylic acid group or introducing additional functional groups to enhance its potency and selectivity.

The synthesis of (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid typically involves multi-step procedures that require precise control over stereochemistry and regioselectivity. Recent advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid in various disease models. Preliminary results from these trials have been promising, with the compound showing good tolerability and significant therapeutic benefits in preclinical studies.

In conclusion, (1R,5S)-9-oxo-3-thiabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No. 1384424-54-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents.